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Compound of Interest

Compound Name: (S)-(+)-1-Benzyloxy-2-propanol

Cat. No.: B1356394

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (S)-(+)-1-Benzyloxy-2-propanol, a
valuable chiral building block in organic synthesis. It covers its chemical and physical
properties, detailed experimental protocols for its synthesis and key reactions, and its
applications in the development of pharmaceutically relevant compounds.

Core Data and Physical Properties

(S)-(+)-1-Benzyloxy-2-propanol is a chiral secondary alcohol that serves as a versatile
intermediate in the synthesis of enantiomerically pure molecules. Its structural and physical
characteristics are summarized below.
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Property Value Reference(s)
CAS Number 85483-97-2 [11[2]
Molecular Formula C10H1402 [1][2]
Molecular Weight 166.22 g/mol [11[2]
Appearance Colorl.ess' to almost colorless 3]

clear liquid
Density 1.044 g/mL at 25 °C [1]
Boiling Point 81 °C at 1 mmHg

Refractive Index (n20/D)

1.510

[1]

Optical Rotation ([0]20/D)

+14.5° (¢ = 1 in chloroform)

[1]

Flash Point

108.8 °C

[1]

Purity

>95.0% (GC)

[3]

Safety and Handling

(S)-(+)-1-Benzyloxy-2-propanol is classified with the following hazards and requires

appropriate handling precautions.

Hazard Classifications

GHS Hazard Statements

Precautionary Statements

Acute Toxicity, Oral (Category
4)

H302: Harmful if swallowed

P264, P270, P301+P312,
P330, P501

Skin Irritation (Category 2)

H315: Causes skin irritation

P280, P302+P352,
P332+P313, P362

Eye lIrritation (Category 2)

H319: Causes serious eye

irritation

P280, P305+P351+P338,
P337+P313

Specific Target Organ Toxicity
— Single Exposure (Category
3), Respiratory Tract Irritation

H335: May cause respiratory
irritation

P261, P271, P304+P340,
P312, P403+P233, P405,
P501
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Personal Protective Equipment (PPE): Use of eye shields, face shields, and gloves is
recommended. For respiratory protection, a type ABEK (EN14387) respirator filter should be
used.[1]

Synthesis and Experimental Protocols

While various synthetic routes to chiral 1-alkoxy-2-propanols exist, a common and effective
method for preparing (S)-(+)-1-Benzyloxy-2-propanol involves the ring-opening of a chiral

epoxide.

Synthesis of (S)-(+)-1-Benzyloxy-2-propanol

This protocol is adapted from a patented method for the synthesis of chiral intermediates.[4]

Reaction Scheme:

Synthesis of (S)-(+)-1-Benzyloxy-2-propanol

G_ewis Acid (catalystg
i EDOdee Ring Openlng )GS)-(+)-1-Benzyloxy-2-propan(D

(R)-Epichlorohydrin

Click to download full resolution via product page
Synthesis of (S)-(+)-1-Benzyloxy-2-propanol.
Materials:

¢ (R)-Epichlorohydrin
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Benzyl alcohol

A Lewis acid catalyst (e.g., BF3-OEt2)

Anhydrous solvent (e.g., dichloromethane, toluene)

Aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware for reactions under an inert atmosphere
Procedure:

To a solution of benzyl alcohol (1.1 equivalents) in an anhydrous solvent under an inert
atmosphere (e.g., nitrogen or argon), add the Lewis acid catalyst (0.1 equivalents).

Cool the mixture to 0 °C using an ice bath.
Slowly add (R)-epichlorohydrin (1.0 equivalent) to the cooled solution with stirring.

Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the
reaction progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by the slow addition of a saturated agqueous solution
of sodium bicarbonate.

Separate the organic layer, and extract the aqueous layer with the reaction solvent.
Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.
Filter the drying agent and concentrate the solvent under reduced pressure.

The crude product can be purified by vacuum distillation or column chromatography on silica
gel to yield pure (S)-(+)-1-Benzyloxy-2-propanol.

Applications in Synthesis
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(S)-(+)-1-Benzyloxy-2-propanol is a key intermediate in the synthesis of more complex chiral
molecules, particularly in the field of drug development. One notable application is in the
preparation of (S)-N-(2-phosphonomethoxypropyl) (PMP) derivatives of purine and pyrimidine
bases, which have shown antiviral activity.[2] This synthesis typically proceeds via a tosylated
intermediate.

Tosylation of (S)-(+)-1-Benzyloxy-2-propanol

The hydroxyl group of (S)-(+)-1-Benzyloxy-2-propanol can be converted to a good leaving
group, such as a tosylate, to facilitate subsequent nucleophilic substitution reactions.

Reaction Scheme:

Tosylation of (S)-(+)-1-Benzyloxy-2-propanol

Pyridine (base) }
o-Toluenesulfony! chloride . Tosylation  ( (S)-1-(Benzyloxy)propan-2-yl
4-methylbenzenesulfonate
GS)-(+)-l-Benzonxy-Z-propancD

Click to download full resolution via product page

Tosylation of the chiral alcohol.

Materials:

e (S)-(+)-1-Benzyloxy-2-propanol

e p-Toluenesulfonyl chloride (TsCl)

e Pyridine (anhydrous)
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Dichloromethane (DCM, anhydrous)

1 M Hydrochloric acid

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Procedure:

Dissolve (S)-(+)-1-Benzyloxy-2-propanol (1.0 equivalent) in anhydrous DCM and cool to O
°C in an ice bath under an inert atmosphere.

e Add anhydrous pyridine (1.5 equivalents) to the solution.

o Slowly add a solution of p-toluenesulfonyl chloride (1.2 equivalents) in anhydrous DCM to
the reaction mixture.

« Stir the reaction at 0 °C for 4-6 hours, monitoring by TLC.

e Once the reaction is complete, dilute the mixture with DCM and wash sequentially with 1 M
HCI, water, and saturated aqueous sodium bicarbonate solution.

e Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to yield the crude tosylate.

The product can be purified by recrystallization or column chromatography.

Synthesis of (S)-9-(2-Phosphonomethoxypropyl)adenine

The tosylated intermediate is a versatile electrophile for the alkylation of nucleophiles, such as
the sodium salt of adenine, to form antiviral precursor molecules.

Logical Workflow:
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Synthesis of a PMPA Derivative

( )
!

(Tosylation with TsCl, Pyridine)
!
CS)-1-(Benzyloxy)propan-2-yD
4-methylbenzenesulfonate
!

(Alkylation of Adenine Sodium SaID
!

(Protected PMPA Derivative)
!
(Debenzylation & Hydrolysis)
!
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Workflow for PMPA derivative synthesis.

Materials:

* (S)-1-(Benzyloxy)propan-2-yl 4-methylbenzenesulfonate
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Adenine

Sodium hydride (NaH)

Anhydrous dimethylformamide (DMF)

Appropriate phosphonate reagent (e.g., diethyl (hydroxymethyl)phosphonate)

Reagents for deprotection (e.g., Hz/Pd-C for debenzylation, TMSBr for ester hydrolysis)

Procedure (Conceptual Outline):

» Alkylation: The sodium salt of adenine, prepared by reacting adenine with a strong base like
sodium hydride in anhydrous DMF, is reacted with the (S)-1-(benzyloxy)propan-2-yl 4-
methylbenzenesulfonate. This nucleophilic substitution reaction forms the N-alkylated
adenine derivative.

e Phosphonylation: The free hydroxyl group on the propanol backbone is then reacted with a
suitable phosphonate reagent to introduce the phosphonomethoxy group.

o Deprotection: The benzyl protecting group is removed, typically by catalytic hydrogenation
(e.g., H2 over Palladium on carbon). The phosphonate esters are then hydrolyzed to the
phosphonic acid, for example, by treatment with bromotrimethylsilane (TMSBr) followed by
water or an alcohol.

This multi-step synthesis highlights the utility of (S)-(+)-1-Benzyloxy-2-propanol as a chiral
starting material for the preparation of complex and biologically active molecules. The
stereocenter introduced by this building block is crucial for the therapeutic efficacy of the final
drug substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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